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Compound of Interest

Compound Name: Balsalazide sodium

Cat. No.: B10762475

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Balsalazide disodium is a prodrug of mesalamine (5-aminosalicylic acid, 5-ASA) used for the

treatment of mildly to moderately active ulcerative colitis. Its targeted delivery system, which

releases the active compound in the colon, is designed to maximize therapeutic efficacy at the

site of inflammation while minimizing systemic side effects. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, mechanism of

action, and relevant experimental data.

Chemical Structure and Identification
Balsalazide disodium is the disodium salt of balsalazide. The active component, mesalamine, is

linked to a carrier molecule, 4-aminobenzoyl-β-alanine, through an azo bond.

IUPAC Name: (E)-5-[[-4-[[(2-carboxyethyl)amino]carbonyl]phenyl]azo]-2-hydroxybenzoic acid,

disodium salt, dihydrate[1]

Chemical Formula: C₁₇H₁₃N₃Na₂O₆·2H₂O[2][3]
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Molecular Weight: 437.32 g/mol (dihydrate)[2][3]

CAS Number: 150399-21-6 (dihydrate)

Structural Formula:

Physicochemical Properties
Balsalazide disodium is a stable, odorless, orange to yellow microcrystalline powder.[2][3][4] Its

key physicochemical properties are summarized in the table below.

Property Value Reference

Appearance
Orange to yellow

microcrystalline powder
[2][3][4]

Solubility

Freely soluble in water and

isotonic saline; sparingly

soluble in methanol and

ethanol; practically insoluble in

other organic solvents.

[1][2][3][4]

Melting Point
Not specified for the disodium

salt.

pKa Not specified.

Sodium Content
Approximately 86 mg per 750

mg capsule.
[2][3]

Mechanism of Action and Metabolism
Balsalazide disodium functions as a prodrug, delivering the therapeutically active mesalamine

directly to the colon.[5][6] The intact molecule passes through the upper gastrointestinal tract

with minimal absorption.[7] Upon reaching the colon, resident bacteria produce azoreductase

enzymes that cleave the azo bond, releasing equimolar quantities of mesalamine and the inert

carrier molecule, 4-aminobenzoyl-β-alanine.[1][2][4]
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The precise mechanism of action of mesalamine is not fully understood but is believed to be

topical rather than systemic.[1][4] It is thought to exert its anti-inflammatory effects by inhibiting

the cyclooxygenase (COX) and lipoxygenase pathways in the colonic mucosa, thereby

reducing the production of inflammatory mediators such as prostaglandins and leukotrienes

from arachidonic acid.[1][6][8] Additionally, it may inhibit the activation of nuclear factor-kappa B

(NF-κB), a key regulator of the inflammatory response.[6]
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Metabolic Pathway of Balsalazide Disodium.

Pharmacokinetic Properties
The pharmacokinetic profile of balsalazide disodium is characterized by low systemic

absorption of the parent drug and its metabolites.
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Parameter Balsalazide
Mesalamine (5-
ASA)

N-acetyl-5-
ASA

Reference

Tmax (hours) ~1-2 - - [2]

Protein Binding ≥99% - - [3]

Urinary Recovery

(% of dose)
<1% <4% <16%

Experimental Protocols
In Vitro Dissolution Testing
Objective: To assess the release of balsalazide disodium from its capsule formulation under

various pH conditions, simulating the gastrointestinal tract.

Methodology:

Apparatus: USP Apparatus 1 (basket).

Rotation Speed: 100 rpm.

Media:

0.1N HCl

pH 4.5 buffer

pH 6.8 buffer

pH 7.4 buffer

Volume: 900 mL.

Temperature: 37°C.

Sampling Times: 5, 10, 15, 20, 30, 45, and 60 minutes, and until at least 80% of the labeled

content is dissolved.
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Analysis: The concentration of balsalazide in the collected samples is determined by a

suitable analytical method, such as UV-Vis spectrophotometry or HPLC.[9]
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Experimental Workflow for In Vitro Dissolution Testing.

Human Pharmacokinetic Study
Objective: To determine the pharmacokinetic profile of balsalazide and its metabolites in

healthy volunteers.
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Methodology:

Study Design: A single-dose, two-way crossover study.

Subjects: Healthy male and female volunteers.

Drug Administration: A single oral dose of balsalazide disodium (e.g., 2250 mg) is

administered under fasting and fed conditions.[9]

Blood Sampling: Blood samples are collected at predefined time points post-dose.

Plasma Analysis: Plasma concentrations of balsalazide and its metabolites (mesalamine and

N-acetyl-5-aminosalicylic acid) are quantified using a validated bioanalytical method (e.g.,

LC-MS/MS).

Pharmacokinetic Analysis: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and

half-life are calculated from the plasma concentration-time data.

Signaling Pathway Inhibition
The anti-inflammatory effect of mesalamine, the active metabolite of balsalazide, is mediated in

part by the inhibition of the arachidonic acid cascade.
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Inhibition of the Arachidonic Acid Pathway by Mesalamine.

Clinical Efficacy
Clinical trials have demonstrated the efficacy of balsalazide disodium in the treatment of mildly

to moderately active ulcerative colitis. The typical adult dosage is 2.25 g (three 750 mg

capsules) taken three times daily for up to 8 to 12 weeks.[10]
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Conclusion
Balsalazide disodium is a well-established, colon-targeted prodrug of mesalamine. Its chemical

design allows for efficient delivery of the active anti-inflammatory agent to the site of disease in

ulcerative colitis, thereby optimizing the therapeutic effect and minimizing systemic exposure.

The data presented in this guide provide a comprehensive technical overview for researchers

and drug development professionals working with this important therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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